Cas no 90946-21-7 (4-Methyl-1-(4-nitrophenyl)-1H-imidazole)

4-Methyl-1-(4-nitrophenyl)-1H-imidazole structure
90946-21-7 structure
Product Name:4-Methyl-1-(4-nitrophenyl)-1H-imidazole
CAS No:90946-21-7
MF:C10H9N3O2
MW:203.197361707687
CID:788252
PubChem ID:16005169
Update Time:2025-04-19

4-Methyl-1-(4-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-methyl-1-(4-nitrophenyl)-
    • 4-methyl-1-(4-nitro-phenyl)-1H-imidazole
    • 4-Methyl-1-(4-nitrophenyl)-1H-imidazole
    • 4-methyl-1-(4-nitrophenyl)imidazole
    • DTXSID10580984
    • SCHEMBL1037500
    • 4-(4-methyl-1H-imidazol-1-yl)nitrobenzene
    • A843677
    • 90946-21-7
    • 1-N-(3-INDOLE)ETHYL-4-BOC-AMINOPIPERIDINE
    • BBTVYTDNOUZWNJ-UHFFFAOYSA-N
    • AKOS022177409
    • Inchi: 1S/C10H9N3O2/c1-8-6-12(7-11-8)9-2-4-10(5-3-9)13(14)15/h2-7H,1H3
    • InChI Key: BBTVYTDNOUZWNJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)N1C=NC(C)=C1)=O

Computed Properties

  • Exact Mass: 203.069
  • Monoisotopic Mass: 203.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.29
  • Boiling Point: 385.9°C at 760 mmHg
  • Flash Point: 187.2°C
  • Refractive Index: 1.634
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